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Compound of Interest

Compound Name: JYL 1421

Cat. No.: B1673192 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for JYL 1421 was publicly available at the

time of this writing. The following guidance is based on the product information available for

JYL 1421, the safety data for structurally related compounds (specifically those containing a

thiourea group), and general best practices for handling potent, powdered research chemicals.

It is imperative that all laboratory personnel consult with their institution's Environmental Health

and Safety (EHS) department for a formal risk assessment before handling this compound.

Immediate Safety and Handling Precautions
JYL 1421 is a potent transient receptor potential vanilloid 1 (TRPV1) antagonist intended for

research purposes only.[1] Due to its chemical structure, which includes a thiourea moiety, and

its potent biological activity, it should be handled with extreme caution in a controlled laboratory

environment. Compounds containing thiourea are considered hazardous and may be irritants,

sensitizers, and are suspected carcinogens and reproductive toxicants.[2][3]

Key Handling Principles:

Avoid all personal contact: This includes inhalation of dust, and contact with skin and eyes.

[1]

Use in a designated area: All handling of powdered JYL 1421 should occur in a well-

ventilated area, preferably within a certified chemical fume hood or a powder containment

hood.
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Prevent aerosolization: Use careful technique to avoid generating dust when weighing and

preparing solutions.

Hygiene: Always wash hands thoroughly with soap and water after handling.[1]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of PPE. The following table

outlines recommended PPE for handling JYL 1421 powder and solutions.

Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Powder

(weighing,

aliquoting)

Safety glasses

with side shields

and a face

shield, or

chemical splash

goggles.

Double-gloving

with nitrile gloves

is recommended.

Ensure gloves

are compatible

with the solvents

to be used.

A fully buttoned

lab coat with

tight-fitting cuffs.

Consider a

disposable gown

for added

protection.

A NIOSH-

approved

respirator (e.g.,

N95 or higher) is

recommended

when handling

the powder

outside of a

certified

containment

hood.

Handling

Solutions

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile gloves.

Change gloves

immediately if

contaminated.

A fully buttoned

lab coat.

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Logistical Information
The following table summarizes key logistical data for JYL 1421.
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Parameter Value Source

CAS Number 401907-26-4 [1]

Molecular Formula C20H26FN3O2S2 [1]

Formula Weight 423.6 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥95% [1]

Storage Temperature -20°C [1]

Solubility Soluble in DMSO [1]

Experimental Protocols
Stock Solution Preparation (General Protocol):

Ensure all necessary PPE is donned correctly.

Perform all operations within a chemical fume hood.

Allow the vial of JYL 1421 to equilibrate to room temperature before opening.

Carefully weigh the desired amount of JYL 1421 powder.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder to achieve the

desired stock concentration. It is recommended to purge the DMSO with an inert gas before

use.[1]

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan
All waste materials contaminated with JYL 1421, including empty vials, pipette tips, gloves, and

disposable gowns, must be disposed of as hazardous chemical waste. Follow all local, state,
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and federal regulations for hazardous waste disposal. Do not dispose of JYL 1421 down the

drain or in the regular trash.
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Safe Handling Workflow for JYL 1421 Powder
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Caption: A workflow for safely handling powdered JYL 1421.
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PPE Selection Logic for JYL 1421
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Selected PPE
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Caption: Logical flow from hazard identification to PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
JYL 1421]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673192#personal-protective-equipment-for-
handling-jyl-1421]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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